Cas no 1220219-22-6 (2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile)

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the electron-withdrawing nitrile group and the methoxy substituent enhances its reactivity in palladium-catalyzed transformations, making it valuable for constructing complex aromatic systems. The pinacol boronate group offers stability under ambient conditions while remaining highly reactive in coupling reactions. This compound is particularly useful in pharmaceutical and materials science research for synthesizing functionalized biaryl structures. Its crystalline nature and moderate solubility in organic solvents facilitate handling and purification. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronate moiety.

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile structure

1220219-22-6 structure

Product Name:2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile

CAS No:1220219-22-6

MF:C₁₄H₁₈BNO₃

MW:259.108623981476

MDL:MFCD18383804

CID:3163983

PubChem ID:59534973

Update Time:2025-06-06

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- SCHEMBL1667913
- (3-cyano-4-methoxyphenyl)boronic acid pinacol ester
- VYB21922
- 2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile
- AKOS027420915
- BS-51039
- CS-0089499
- Z2044764586
- DB-093819
- 2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- EN300-1706499
- 1220219-22-6
- SEQGLOXOYMXKLY-UHFFFAOYSA-N
- 3-Cyano-4-methoxyphenylboronic acid pinacol ester
- MFCD18383804
- 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile
- MDL： MFCD18383804
- Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-6-7-12(17-5)10(8-11)9-16/h6-8H,1-5H3
- InChI Key： SEQGLOXOYMXKLY-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C#N)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 259.1379736g/mol
Monoisotopic Mass: 259.1379736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.5Å²

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M268863-50mg	2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-22-6		50mg	$ 70.00	2022-06-02
TRC	M268863-100mg	2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-22-6		100mg	$ 95.00	2022-06-02
TRC	M268863-500mg	2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile	1220219-22-6		500mg	$ 365.00	2022-06-02
ChemScence	CS-0089499-100mg	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	≥97.0%	100mg	$74.0	2022-04-28
ChemScence	CS-0089499-250mg	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	≥97.0%	250mg	$118.0	2022-04-28
ChemScence	CS-0089499-1g	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	≥97.0%	1g	$356.0	2022-04-28
Alichem	A019100794-1g	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	95%	1g	$562.00	2023-09-03
Chemenu	CM206057-1g	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	97%	1g	$218	2023-02-03
Chemenu	CM206057-100mg	2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1220219-22-6	97%	100mg	$53	2023-02-03
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